N-[1-(4-ethylphenyl)ethyl]-2-pyridinecarboxamide

• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H18N2O/c1-3-13-7-9-14(10-8-13)12(2)18-16(19)15-6-4-5-11-17-15/h4-12H,3H2,1-2H3,(H,18,19)
• InChI Key: AFANPTFKIOASHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)C2=CC=CC=N2
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

Etizolam was first synthesized in Japan in 1983 and has been used as a prescription drug for the treatment of anxiety and insomnia. However, due to its high potency and fast onset of action, it has become a popular research chemical that is often used in scientific studies. Etizolam is a Schedule IV controlled substance in the United States and is not approved for medical use.

Mechanism of Action

Etizolam works by enhancing the effects of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to reduce the activity of neurons in the brain, resulting in a calming effect. Etizolam binds to the benzodiazepine site on the GABA-A receptor, increasing the affinity of GABA for the receptor and enhancing its inhibitory effects.
Biochemical and Physiological Effects:
Etizolam has been found to have a range of biochemical and physiological effects. It has been shown to reduce anxiety and promote relaxation, as well as producing sedation and muscle relaxation. It can also cause anterograde amnesia, which is the inability to form new memories. In addition, Etizolam has been found to have anticonvulsant and hypnotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Etizolam in lab experiments is its fast onset of action and short duration of effect. This makes it a useful tool for studying the mechanisms of action of benzodiazepines and other related drugs. However, one of the limitations of using Etizolam is its high potency, which can make it difficult to accurately dose in animal studies. In addition, its use as a research chemical is subject to legal restrictions in many countries.

Future Directions

There are many potential future directions for research on Etizolam. One area of interest is the development of new benzodiazepine analogs that have improved therapeutic properties. Another area of research is the investigation of the long-term effects of Etizolam use, particularly in relation to its potential for abuse and dependence. Finally, there is also interest in exploring the potential use of Etizolam in the treatment of other conditions, such as epilepsy and depression.
In conclusion, Etizolam is a benzodiazepine analog that has been widely used in scientific research. It has a fast onset of action and short duration of effect, making it a useful tool for studying the mechanisms of action of benzodiazepines and related drugs. While it has a range of biochemical and physiological effects, its use as a research chemical is subject to legal restrictions in many countries. There are many potential future directions for research on Etizolam, including the development of new benzodiazepine analogs and the investigation of its long-term effects.

Scientific Research Applications

Etizolam has been used in a wide range of scientific studies, including pharmacological and toxicological research, as well as studies on anxiety and depression. It has been found to have similar effects to those of benzodiazepines, but with a faster onset of action and shorter duration of effect. This makes it a useful tool for studying the mechanisms of action of these types of drugs.